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(5-Bromopyridin-2-yl)methanamine synthesis
from 2-amino-5-bromopyridine
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Compound of Interest

(5-Bromopyridin-2-
Compound Name:
yl)methanamine

Cat. No.: B574291

Overall Synthetic Pathway

The transformation of 2-amino-5-bromopyridine to (5-Bromopyridin-2-yl)methanamine is
efficiently achieved in two sequential steps. The first step is the conversion of the 2-amino
group to a 2-cyano group via a Sandmeyer reaction. The resulting intermediate, 5-bromo-2-
cyanopyridine, is then reduced to the target (5-Bromopyridin-2-yl)methanamine.
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Step 1: Sandmeyer Reaction

1) NaNOz, ag. HCI, 0-5 °C
2) CUCN, KCN, 50-60°C
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Reagent Preparation
& Stoichiometric Calculation

Reaction Execution
(e.g., Diazotization, Hydrogenation)

Reaction Quenching
& Neutralization

Aqueous Work-up
& Phase Separation

Drying & Solvent Removal

Purification
(Recrystallization or Chromatography)

Analysis & Characterization
(NMR, MS, Purity)
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 To cite this document: BenchChem. [(5-Bromopyridin-2-yl)methanamine synthesis from 2-
amino-5-bromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574291#5-bromopyridin-2-yl-methanamine-
synthesis-from-2-amino-5-bromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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